Cas no 2922-94-3 (Cytidine 3',5'-bisphosphate)

• Product Name: Cytidine 3',5'-bisphosphate
• CAS No: 2922-94-3
• MF: C₉H₁₅N₃O₁₁P₂
• MW: 403.176424264908
• CID: 266025
• PubChem ID: 3081380
• Update Time: 2025-04-19

Cytidine 3',5'-bisphosphate Chemical and Physical Properties

Names and Identifiers

• 3'-Cytidylic acid,5'-(dihydrogen phosphate)
• [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
• SCHEMBL39903
• Q27465101
• DTXSID80183481
• cytidine 3',5'-bis(dihydrogen phosphate)
• Cytidine 3',5'-diphosphate
• cytidine 3',5'-bis(phosphate)
• 3'-Cytidylic acid, 5'-(dihydrogen phosphate)
• 5'-Phosphocytidine 3'-phosphate
• 2922-94-3
• 3',5'-Cdp
• (2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-4-hydroxy-2-((phosphonooxy)methyl)tetrahydrofuran-3-yl dihydrogen phosphate
• [(2R, 3S, 4R, 5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
• Cytidine 3',5'-bisphosphate

• Inchi： 1S/C9H15N3O11P2/c10-5-1-2-12(9(14)11-5)8-6(13)7(23-25(18,19)20)4(22-8)3-21-24(15,16)17/h1-2,4,6-8,13H,3H2,(H2,10,11,14)(H2,15,16,17)(H2,18,19,20)/t4-,6-,7-,8-/m1/s1
• InChI Key： MVGIITUCOOTSAP-XVFCMESISA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](COP(=O)(O)O)O[C@H]([C@@H]1O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 403.01825
• Monoisotopic Mass: 403.01818230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 222Ų

Experimental Properties

• PSA: 221.67